Cas no 1417622-88-8 (3-Bromo-5-(trifluoromethyl)pyridin-4-amine)

• Product Name: 3-Bromo-5-(trifluoromethyl)pyridin-4-amine
• CAS No: 1417622-88-8
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• MDL: MFCD26518474
• CID: 4597699
• PubChem ID: 118806481
• Update Time: 2025-06-14

3-Bromo-5-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)pyridin-4-amine
• 4-Pyridinamine, 3-bromo-5-(trifluoromethyl)-
• AT18135
• 4-Amino-3-bromo-5-(trifluoromethyl)pyridine

• MDL： MFCD26518474
• Inchi： 1S/C6H4BrF3N2/c7-4-2-12-1-3(5(4)11)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： JXVAWFHSQWZYKG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Bromo-5-(trifluoromethyl)pyridin-4-amine

Research Briefing on 3-Bromo-5-(trifluoromethyl)pyridin-4-amine (CAS: 1417622-88-8) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-(trifluoromethyl)pyridin-4-amine (CAS: 1417622-88-8) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The presence of both bromo and trifluoromethyl groups on the pyridine ring enhances its reactivity and makes it a valuable building block for the development of novel pharmaceuticals.

Recent studies have highlighted the role of 3-Bromo-5-(trifluoromethyl)pyridin-4-amine in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. For instance, researchers have utilized this compound to develop potent and selective inhibitors of JAK (Janus kinase) and BTK (Bruton's tyrosine kinase) families. These kinases play pivotal roles in signal transduction pathways, and their dysregulation is associated with various malignancies. The trifluoromethyl group in the compound enhances the metabolic stability and binding affinity of the resulting inhibitors, making them more effective in preclinical models.

In addition to its applications in kinase inhibitor development, 3-Bromo-5-(trifluoromethyl)pyridin-4-amine has also been explored in the context of agrochemicals and material science. The compound's unique electronic properties, conferred by the trifluoromethyl group, make it suitable for designing advanced materials with specific optical or electronic characteristics. Furthermore, its reactivity allows for facile functionalization, enabling the creation of diverse derivatives with tailored properties for various industrial applications.

One of the most notable advancements involving this compound is its use in late-stage functionalization strategies. Researchers have developed innovative catalytic methods to selectively modify the pyridine core, thereby expanding the chemical space accessible for drug discovery. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the bromo position, leading to the generation of libraries of compounds with potential therapeutic value. These methodologies not only improve synthetic efficiency but also open new avenues for structure-activity relationship (SAR) studies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Bromo-5-(trifluoromethyl)pyridin-4-amine. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. Continuous flow chemistry has emerged as a viable approach to address these issues, offering better control over reaction parameters and scalability. Additionally, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have facilitated the characterization and quality control of this compound.

Looking ahead, the potential of 3-Bromo-5-(trifluoromethyl)pyridin-4-amine in drug discovery and material science is vast. Ongoing research aims to explore its utility in emerging therapeutic areas, such as targeted protein degradation and covalent inhibitor design. Furthermore, collaborations between academia and industry are expected to accelerate the translation of discoveries involving this compound into clinical applications. As the field progresses, the integration of computational tools and artificial intelligence will likely play a pivotal role in predicting the properties and optimizing the synthesis of derivatives based on this versatile scaffold.